Cas no 1427390-96-2 (Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester)
1427390-96-2 structure
Product Name:Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester
CAS No:1427390-96-2
MF:C8H5BrClFO2
MW:267.479504346848
CID:2197126
Update Time:2025-09-17
Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-3-fluoro-4-bromobenzoic acid
- Methyl 4-bromo-2-chloro-3-fluorobenzoate
- CID 130064465
- Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester
-
- Inchi: 1S/C8H5BrClFO2/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3
- InChI Key: RWGNOLKSRUNRIF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)OC)=C(C=1F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.675±0.06 g/cm3(Predicted)
- Boiling Point: 304.9±42.0 °C(Predicted)
Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009174-250mg |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015009174-500mg |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 97% | 500mg |
847.60 USD | 2021-06-21 | |
| Alichem | A015009174-1g |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 97% | 1g |
1,564.50 USD | 2021-06-21 | |
| Apollo Scientific | PC52715-250mg |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 95% | 250mg |
£90.00 | 2025-02-21 | |
| Apollo Scientific | PC52715-1g |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 95% | 1g |
£266.00 | 2025-02-21 | |
| Apollo Scientific | PC52715-5g |
Methyl 4-bromo-2-chloro-3-fluorobenzoate |
1427390-96-2 | 95% | 5g |
£891.00 | 2025-02-21 |
Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
1427390-96-2 (Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk